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Compound of Interest

Compound Name: Copper(ll) tartrate hydrate

Cat. No.: B1216646

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Copper(ll) Tartrate
Hydrate in agricultural formulations, focusing on its role as a micronutrient to enhance crop
growth and yield. The following sections detail its synthesis, chemical properties, and protocols
for its application and efficacy assessment.

Introduction

Copper (Cu) is an essential micronutrient for plant growth and development, playing a crucial
role in various physiological and biochemical processes, including photosynthesis, respiration,
and lignin synthesis.[1] Copper(ll) tartrate hydrate is a chelated form of copper that can be
utilized in fertilizers to provide a bioavailable source of this essential element to crops.[1][2] Its
chelated nature can improve copper uptake and mobility within the plant. This document
outlines the necessary protocols for the synthesis, application, and analysis of copper(ll)
tartrate hydrate for agricultural research.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Copper(ll) Tartrate Hydrate is
provided in the table below.
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Property Value Reference

Cupric tartrate hydrate, Tartaric
Synonyms ] ] [3]
acid cupric salt

Molecular Formula [-CH(OH)CO2]2Cu - xH20 [3]
Blue to green crystalline

Appearance [3]
powder

Purity >99% Metals basis (Cu: 230%) [3]

Synthesis Protocol

This protocol describes the synthesis of a basic copper(ll) tartrate solution suitable for
agricultural applications, based on a method described in patent CN106124715A.[4]

Materials
o Copper(ll) sulfate pentahydrate (CuSOa4-5H20)

e Sodium potassium tartrate tetrahydrate (KNaCsH4Oe-4H20)
e Sodium hydroxide (NaOH)

« Distilled water

Equipment

» Beakers

e Volumetric flasks

e Stirring rods

o Heating plate (optional)

Procedure

o Prepare Solution A (Copper Sulfate Solution):
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1. Dissolve 3.465 g to 10.395 g of copper(ll) sulfate pentahydrate in a beaker with a small
amount of distilled water. The solution can be gently heated to 30-40°C to aid dissolution.

(4]
2. Once dissolved, transfer the solution to a 1 L volumetric flask.
3. Rinse the beaker with distilled water and add the rinsing to the volumetric flask.

4. Bring the final volume to 1 L with distilled water and mix thoroughly.

e Prepare Solution B (Tartrate-Alkali Solution):

1. In a separate beaker, dissolve 17.3 g to 51.9 g of sodium potassium tartrate tetrahydrate
and 5 g to 15 g of sodium hydroxide in distilled water.[4]

2. Transfer the solution to a 1 L volumetric flask.
3. Rinse the beaker with distilled water and add the rinsing to the volumetric flask.
4. Bring the final volume to 1 L with distilled water and mix thoroughly.
e Prepare Final Copper(ll) Tartrate Solution:
1. Slowly add Solution A to Solution B while stirring to form the copper(ll) tartrate complex.

2. The resulting solution is a basic copper tartrate formulation.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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